Cas no 2090264-78-9 (8-Methoxy-5-methylquinolin-3-amine)

• Product Name: 8-Methoxy-5-methylquinolin-3-amine
• CAS No: 2090264-78-9
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 5267347
• Update Time: 2025-06-12

8-Methoxy-5-methylquinolin-3-amine Chemical and Physical Properties

Names and Identifiers

• 8-Methoxy-5-methylquinolin-3-amine

• Inchi： 1S/C11H12N2O/c1-7-3-4-10(14-2)11-9(7)5-8(12)6-13-11/h3-6H,12H2,1-2H3
• InChI Key： RZRYMUBGAONYFV-UHFFFAOYSA-N
• SMILES： N1C2C(=C(C)C=CC=2OC)C=C(N)C=1

Additional information on 8-Methoxy-5-methylquinolin-3-amine

Comprehensive Overview of 8-Methoxy-5-methylquinolin-3-amine (CAS No. 2090264-78-9): Properties, Applications, and Research Insights

8-Methoxy-5-methylquinolin-3-amine (CAS No. 2090264-78-9) is a specialized quinoline derivative that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its methoxy and methyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structure contributes to its potential applications in drug discovery, particularly in targeting kinase inhibitors and antimicrobial agents. Researchers are increasingly exploring its role in medicinal chemistry due to its promising pharmacokinetic properties.

The growing interest in 8-Methoxy-5-methylquinolin-3-amine aligns with broader trends in small-molecule drug development. As the pharmaceutical industry shifts toward precision medicine, compounds like this are being investigated for their ability to modulate specific biological pathways. Recent studies highlight its potential in addressing inflammatory diseases and neurological disorders, topics frequently searched in academic and industry circles. Its low toxicity profile and high bioavailability further enhance its appeal for therapeutic applications.

From a synthetic perspective, CAS No. 2090264-78-9 is often utilized as a building block in multicomponent reactions. Its electron-rich quinoline core facilitates diverse chemical modifications, making it valuable for constructing heterocyclic compounds. Laboratories focusing on high-throughput screening frequently incorporate this amine derivative due to its compatibility with modern automated synthesis platforms. These attributes position it as a critical component in combinatorial chemistry libraries.

Environmental and green chemistry considerations also play a role in the compound's relevance. With increasing searches for sustainable synthesis methods, researchers are optimizing protocols to produce 8-Methoxy-5-methylquinolin-3-amine using catalytic processes and renewable solvents. Such advancements address the demand for eco-friendly pharmaceutical intermediates, a hot topic in both academic publications and industry forums.

Analytical characterization of this compound involves advanced techniques like HPLC-MS and NMR spectroscopy, ensuring high purity for research applications. Its stability under various pH conditions makes it suitable for formulation studies, another area of frequent inquiry among pharmaceutical scientists. The compound's logP value and solubility parameters are often discussed in relation to drug delivery optimization.

In summary, 8-Methoxy-5-methylquinolin-3-amine (CAS No. 2090264-78-9) represents a multifaceted tool for modern chemical research. Its intersections with drug discovery, sustainable chemistry, and material science ensure its continued relevance. As computational tools like AI-assisted molecular design advance, this compound's applications are likely to expand further, answering pressing questions in life sciences and beyond.